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Compound of Interest

Compound Name:
2-chloro-6-methyl-N-

phenylbenzamide

CAS No.: 1386861-46-6

Cat. No.: B2549283

Get Quote

Physicochemical Profile, Synthetic Methodology, and Structural Dynamics

Executive Summary: The "Twisted" Amide Scaffold
2-chloro-6-methyl-N-phenylbenzamide (CAS: 1386861-46-6) is a sterically congested

benzanilide derivative. Unlike planar amides, this molecule is defined by significant

atropisomerism potential due to the 2,6-disubstitution pattern on the benzoyl ring. The

presence of a chlorine atom at the ortho position and a methyl group at the ortho' position

creates a "molecular lock," forcing the amide bond out of planarity with the phenyl ring.

For researchers in medicinal chemistry and agrochemicals, this molecule serves two critical

functions:

Conformational Probe: It acts as a model system for studying rotational energy barriers in

drug design (restricting bio-active conformations).

Pharmacophore Scaffold: It shares structural homology with Succinate Dehydrogenase

Inhibitor (SDHI) fungicides and is a "reverse amide" isomer of the kinase inhibitor
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pharmacophore found in drugs like Dasatinib.

Physicochemical Properties
The following data aggregates calculated and experimental values for the specific 2-chloro-6-

methyl substituted congener.

Property Value Technical Context

CAS Number 1386861-46-6
Unique identifier (BLD Pharm,

2024).

Molecular Formula C₁₄H₁₂ClNO

Molecular Weight 245.70 g/mol
Suitable for fragment-based

drug discovery (FBDD).

LogP (Predicted) ~3.8 - 4.2

Highly lipophilic; likely poor

aqueous solubility without

formulation.

H-Bond Donors 1 (Amide NH)

Critical for binding pocket

interactions (e.g., Ser/Thr

residues).

H-Bond Acceptors 1 (Carbonyl O)

Rotatable Bonds 2
Severely restricted rotation at

the Ar-CO bond.

Conformation Non-Planar

Dihedral angle estimated >60°

due to steric clash between 6-

Me/2-Cl and the amide

oxygen/proton.

Synthetic Methodology: The Acid Chloride Route
Rationale: Direct coupling of 2,6-disubstituted benzoic acids with anilines using standard

coupling agents (EDC, HATU) is frequently inefficient. The steric bulk of the 2-chloro and 6-

methyl groups shields the carboxylic carbon from nucleophilic attack. Therefore, the Acid

Chloride Method is the requisite protocol to ensure high yields.
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Protocol 1.0: Activation and Coupling
Reagents:

Precursor A: 2-Chloro-6-methylbenzoic acid (1.0 eq)

Reagent: Thionyl Chloride (SOCl₂) (3.0 eq) or Oxalyl Chloride (1.5 eq)

Catalyst: DMF (2 drops)

Nucleophile: Aniline (1.1 eq)

Base: Triethylamine (Et₃N) or DIPEA (2.0 eq)

Solvent: Dichloromethane (DCM) [Anhydrous]

Step-by-Step Workflow:

Activation (In Situ Generation of Acid Chloride):

Dissolve 2-chloro-6-methylbenzoic acid in anhydrous DCM under Nitrogen atmosphere.

Add catalytic DMF.

Add Thionyl Chloride dropwise at 0°C.

Critical Step: Reflux for 2 hours. The steric hindrance requires thermal energy to drive the

formation of the acyl chloride. Monitor by TLC (conversion of acid to non-polar spot).

Evaporate solvent and excess SOCl₂ in vacuo to yield the crude acid chloride (usually an

oil).

Coupling (Schotten-Baumann Conditions):

Redissolve the crude acid chloride in fresh anhydrous DCM.

Cool to 0°C.

Add Aniline and Et₃N simultaneously but slowly.
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Allow to warm to room temperature and stir for 12 hours.

Purification:

Quench with 1M HCl (removes unreacted aniline).

Wash with saturated NaHCO₃ (removes unreacted acid).

Recrystallize from Ethanol/Water or purify via Flash Column Chromatography

(Hexane/Ethyl Acetate).

Visual Workflow (DOT Diagram)
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Caption: Figure 1. Synthetic pathway prioritizing the high-energy acid chloride intermediate to

overcome steric hindrance at the carbonyl center.

Structural Characterization & Validation
Validating the structure of 2-chloro-6-methyl-N-phenylbenzamide requires specific attention

to the NMR signals affected by the "ortho effect."

Nuclear Magnetic Resonance (NMR) Expectations
¹H NMR (DMSO-d₆ or CDCl₃):

Amide Proton (-NH-): Expect a singlet downfield, typically δ 9.8 – 10.5 ppm. Note: This

peak may be broadened or shifted depending on the concentration and solvent hydrogen-

bonding capability.

Methyl Group (-CH₃): A sharp singlet at δ 2.3 – 2.5 ppm.

Aromatic Region:
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The benzoyl ring protons (H-3, H-4, H-5) will appear as a multiplet.

The phenyl ring protons will show a characteristic pattern (2H ortho, 2H meta, 1H para).

¹³C NMR:

Carbonyl (C=O): Distinct peak at ~165-168 ppm.

Methyl Carbon: Upfield signal at ~18-20 ppm.

Crystal Structure & Conformation
The defining feature of this molecule is the dihedral angle.[1][2]

The "Twist": The steric repulsion between the amide oxygen and the 2-chloro/6-methyl

groups prevents the benzoyl ring from being coplanar with the amide linkage.

Implication: This locks the molecule in a specific conformation, which is critical for binding to

enzymes like kinases or succinate dehydrogenase (SDH).

Biological & Pharmacological Context
While often used as an intermediate, the N-phenylbenzamide core is a privileged structure in

drug discovery.

Mechanism of Action (Analogous Systems)
SDHI Fungicides: Structural analogs (e.g., Mepronil, Boscalid) bind to the ubiquinone-

binding site of Complex II (Succinate Dehydrogenase) in mitochondria. The amide bond

mimics the ubiquinone structure, and the hydrophobic "ortho-clamp" (the 2-Cl, 6-Me) fits into

a hydrophobic pocket, blocking electron transport.

Kinase Inhibition (The "Reverse Amide" Connection):

Dasatinib: Contains a 2-chloro-6-methylaniline moiety.[3][4]

This Compound: Is the reverse amide (2-chloro-6-methylbenzoic acid moiety).
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Significance: Researchers use this compound to test "reverse amide" SAR (Structure-

Activity Relationships). If the biological target requires the H-bond donor (NH) in a specific

vector, inverting the amide (as seen in this molecule relative to Dasatinib) acts as a

negative control or a probe for H-bond directionality.

SAR Logic Diagram
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Caption: Figure 2. Structure-Activity Relationship (SAR) map highlighting the role of the 2,6-

substitution in defining biological specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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